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molecular formula C9H10N2O2S B3933373 N-[4-(cyanomethyl)phenyl]methanesulfonamide CAS No. 33893-37-7

N-[4-(cyanomethyl)phenyl]methanesulfonamide

Cat. No. B3933373
CAS RN: 33893-37-7
M. Wt: 210.26 g/mol
InChI Key: IABBFZUIRINZBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07217714B1

Procedure details

Methanesulphonyl chloride (3.22 ml, 41.6 mmol) was added dropwise to a solution of 4-aminobenzylcyanide (5.00 g, 37.8 mmol) and triethylamine (5.79 ml, 41.6 mmol) in dichloromethane (30 ml). The reaction mixture was stirred for 1 hour and then poured onto water, the organic layer was separated, dried (MgSO4), filtered and the solvent removed under reduced pressure to afford the title compound as a pale orange solid, 6.50 g.
Name
Methanesulphonyl chloride
Quantity
3.22 mL
Type
reactant
Reaction Step One
Name
4-aminobenzylcyanide
Quantity
5 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
5.79 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][S:2](Cl)(=[O:4])=[O:3].[NH2:6][C:7]1[CH:15]=[CH:14][C:10]([CH2:11][C:12]#[N:13])=[CH:9][CH:8]=1.C(N(CC)CC)C>ClCCl>[C:12]([CH2:11][C:10]1[CH:14]=[CH:15][C:7]([NH:6][S:2]([CH3:1])(=[O:4])=[O:3])=[CH:8][CH:9]=1)#[N:13]

Inputs

Step One
Name
Methanesulphonyl chloride
Quantity
3.22 mL
Type
reactant
Smiles
CS(=O)(=O)Cl
Name
4-aminobenzylcyanide
Quantity
5 g
Type
reactant
Smiles
NC1=CC=C(CC#N)C=C1
Name
triethylamine
Quantity
5.79 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
poured onto water
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent removed under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
C(#N)CC1=CC=C(C=C1)NS(=O)(=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.